1-N',2-N'-Bis(2,5-dimethylphenyl)-1-N,2-N-dihydroxyethanediimidamide

• IUPAC Name: 1-N',2-N'-bis(2,5-dimethylphenyl)-1-N,2-N-dihydroxyethanediimidamide
• InChI: InChI=1S/C18H22N4O2/c1-11-5-7-13(3)15(9-11)19-17(21-23)18(22-24)20-16-10-12(2)6-8-14(16)4/h5-10,23-24H,1-4H3,(H,19,21)(H,20,22)
• InChI Key: DIXQOAULFRIGTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N=C(C(=NC2=C(C=CC(=C2)C)C)NO)NO
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

1-N,2-N'-Bis(2,5-dimethylphenyl)-1-N,2-N-dihydroxyethanediimidamide, also known as BAPTA-AM, is a calcium chelator that is widely used in scientific research. It is a synthetic compound that is commonly used to study the role of calcium ions in various cellular processes. BAPTA-AM has a wide range of applications in the fields of neuroscience, cell biology, and biochemistry.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and X-ray Diffraction Analysis

  Compounds similar to 1-N',2-N'-Bis(2,5-dimethylphenyl)-1-N,2-N-dihydroxyethanediimidamide have been synthesized and characterized using techniques like X-ray diffraction, NMR, UV, IR, and mass spectrometry. These studies often focus on organotin derivatives derived from Schiff bases and their nonlinear optical properties (Muñoz-Flores et al., 2014).

• Spectroscopic Characterization

  Similar ligands have been synthesized and their complexes with metals like Co2+, Ni2+, Cu2+, Zn2+, and Cd2+ have been studied. These studies involve elemental analyses, IR, NMR, electronic spectra, magnetic susceptibility measurements, conductivity, and thermogravimetric analysis (Canpolat & Kaya, 2005).

Polymer Synthesis and Properties

• Polymer Synthesis

  Compounds with structural similarities have been used in the synthesis of polymers, such as polyimides. These studies involve understanding the properties of polymers, including their solubility, optical transparency, and thermal stability (Zhang et al., 2010).

• Characterization of Polyimides

  Research has also focused on the synthesis and characterization of novel polyimides, exploring their properties such as glass transition temperatures, thermal stability, mechanical strength, and dielectric constants. This information is crucial for applications in materials science (Wang et al., 2000).

Analytical Studies

• Analytical Applications: Some compounds structurally related to 1-N',2-N'-Bis(2,5-dimethylphenyl)-1-N,2-N-dihydroxyethanediimidamide have been studied for their potential as anti-cancer agents, specifically against human breast cancer cells. These studies involve understanding the interaction of these compounds with cancer cells and their inhibitory effects (Grafa & Ali, 2022).

Optical and Electronic Properties

• Optical and Electronic Studies

  Research into related compounds includes understanding their optical properties, such as UV-vis absorption and fluorescence. These properties are significant for applications in organic electronics, including field-effect transistors (Nam et al., 2018).

• Isocyanide Complexes

  Studies on complexes involving isocyanides and lanthanides, which bear some resemblance to the target compound, explore their molecular structure and catalytic activity. This research is valuable in the field of catalysis and materials chemistry (Kucera et al., 2019).